Immunology/Inflammation
  • Cxcr2-IN-1
    Cxcr2-IN-1
    • Cat. No.:
    • B560639
    • CAS No.:
    • Molecular Formula:
    • C19H20Cl2FN3O4S
    • Molecular Weight:
    • 476.3 g/mol
    Description
    CXCR2-IN-1 is a central nervous system penetrant CXCR2 antagonists with a pIC50 of 9.3.
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  • Motixafortide
    Motixafortide
    • Cat. No.:
    • B606204
    • CAS No.:
    • 664334-36-5
    • Molecular Formula:
    • C97H144FN33O19S2
    • Molecular Weight:
    • 2159.5 g/mol
    Description
    Motixafortide is a heterodetic cyclic peptide that has antineoplastic activity. It is a CXC chemokine receptor 4 (CXCR4) antagonist with an IC50 value of 0.8 nM and is currently under clinical investigation for ...
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  • RU-521
    RU-521
    • Cat. No.:
    • B610591
    • CAS No.:
    • Molecular Formula:
    • C19H12Cl2N4O3
    • Molecular Weight:
    • 415.2 g/mol
    Description
    RU-521 is an inhibitor of cyclic GMP-AMP (cGAMP) synthase (cGAS;  IC50 = 0.11 µM). It inhibits dsDNA-, but not IFN-β- or 5'ppp-HP20 RNA-, induced IFN-β1-dependent gene expression in reporter assays and does...
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  • HA-1004
    HA-1004
    • Cat. No.:
    • B1663004
    • CAS No.:
    • 91742-10-8
    • Molecular Formula:
    • C12H15N5O2S
    • Molecular Weight:
    • 293.35 g/mol
    Description
    2-[2-(5-isoquinolinylsulfonylamino)ethyl]guanidine is a member of isoquinolines.
    structure given in first source
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  • PF-06928215
    PF-06928215
    • Cat. No.:
    • B2662554
    • CAS No.:
    • Molecular Formula:
    • C20H20N4O4
    • Molecular Weight:
    • 380.4 g/mol
    Description
    PF-06928215 is an inhibitor of cyclic GMP-AMP synthase (cGAS;  IC50 = 4.9 µM in a fluorescence polarization assay).

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  • CXCR2 antagonist 2
    CXCR2 antagonist 2
    • Cat. No.:
    • B10831355
    • CAS No.:
    • Molecular Formula:
    • C17H17FN2O4S
    • Molecular Weight:
    • 364.4 g/mol
    Description
    CXCR2 antagonist 2 is a useful research compound. Its molecular formula is C17H17FN2O4S and its molecular weight is 364.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CXCR2 antagonist 2 s...
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  • cGAS-IN-1
    cGAS-IN-1
    • Cat. No.:
    • B11153561
    • CAS No.:
    • Molecular Formula:
    • C18H19NO8
    • Molecular Weight:
    • 377.3 g/mol
    Description
    CGAS-IN-1 is a useful research compound. Its molecular formula is C18H19NO8 and its molecular weight is 377.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality cGAS-IN-1 suitable for many rese...
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  • cGAS-IN-3
    cGAS-IN-3
    • Cat. No.:
    • B12364584
    • CAS No.:
    • Molecular Formula:
    • C21H20Cl2F2N4O2
    • Molecular Weight:
    • 469.3 g/mol
    Description
    CGAS-IN-3 is a useful research compound. Its molecular formula is C21H20Cl2F2N4O2 and its molecular weight is 469.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality cGAS-IN-3 suitable for man...
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  • trans-VUF25471
    trans-VUF25471
    • Cat. No.:
    • B12373485
    • CAS No.:
    • Molecular Formula:
    • C23H29FN4O
    • Molecular Weight:
    • 396.5 g/mol
    Description
    Trans-VUF25471 is a useful research compound. Its molecular formula is C23H29FN4O and its molecular weight is 396.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality trans-VUF25471 suitable fo...
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  • NUCC-390
    NUCC-390
    • Cat. No.:
    • B15608814
    • CAS No.:
    • Molecular Formula:
    • C23H33N5O
    • Molecular Weight:
    • 395.5 g/mol
    Description
    NUCC-390 is a useful research compound. Its molecular formula is C23H33N5O and its molecular weight is 395.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NUCC-390 suitable for many resear...
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